Cas no 58383-39-4 (L-Tyrosine, N-5'-adenylyl-, 1-ethyl ester)

• Product Name: L-Tyrosine, N-5'-adenylyl-, 1-ethyl ester
• CAS No: 58383-39-4
• MF: C₂₁H₂₇N₆O₉P
• MW: 538.447645425797
• CID: 4049447
• PubChem ID: 165356781
• Update Time: 2025-04-22

L-Tyrosine, N-5'-adenylyl-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-5'-adenylyl-, 1-ethyl ester
• DTXSID301273405
• 58383-39-4
• L-Tyrosine, N-5a(2)-adenylyl-, 1-ethyl ester

• Inchi： 1S/C21H27N6O9P/c1-2-34-21(31)13(7-11-3-5-12(28)6-4-11)26-37(32,33)35-8-14-16(29)17(30)20(36-14)27-10-25-15-18(22)23-9-24-19(15)27/h3-6,9-10,13-14,16-17,20,28-30H,2,7-8H2,1H3,(H2,22,23,24)(H2,26,32,33)/t13-,14+,16+,17+,20+/m0/s1
• InChI Key： GXPTUAKZMOYXHS-SWQDORGXSA-N
• SMILES： P(N[C@H](C(=O)OCC)CC1C=CC(=CC=1)O)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 538.15771346Da
• Monoisotopic Mass: 538.15771346Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 224Ų